Cas no 1261675-34-6 (3-(3'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid)

• Product Name: 3-(3'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid
• CAS No: 1261675-34-6
• MF: C₁₁H₁₂F₂O₄
• MW: 246.207390785217
• CID: 4988956
• Update Time: 2025-11-06

3-(3'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid

• Inchi： 1S/C11H12F2O4/c1-16-10-7(5-6-9(14)15)3-2-4-8(10)17-11(12)13/h2-4,11H,5-6H2,1H3,(H,14,15)
• InChI Key： HPMZFJXYOPMIGJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1OC)CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8

Additional information on 3-(3'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid

3-(3'-(Difluoromethoxy)-2'-Methoxyphenyl)propionic Acid (CAS No. 1261675-34-6): A Comprehensive Overview

3-(3'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid (CAS No. 1261675-34-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of propionic acids and is characterized by the presence of a difluoromethoxy and methoxy substituent on the phenyl ring, which imparts distinct chemical and biological properties.

The difluoromethoxy group is a key functional group that has been extensively studied for its ability to modulate the pharmacological properties of various molecules. The introduction of this group can significantly enhance the lipophilicity, metabolic stability, and receptor binding affinity of a compound. In the case of 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid, the difluoromethoxy moiety likely contributes to its enhanced biological activity and selectivity.

The methoxy substituent, on the other hand, is known for its electron-donating properties, which can influence the electronic distribution within the molecule. This can affect various aspects of the compound's behavior, including its solubility, reactivity, and interaction with biological targets. The combination of these two functional groups in 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the potential therapeutic applications of 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid has also been studied to assess its suitability as a therapeutic agent. Animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further development into a viable drug candidate.

To further understand the biological activities of 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid, researchers have employed various in silico methods such as molecular docking and molecular dynamics simulations. These computational tools have provided insights into the binding modes and interactions of the compound with its target proteins, which can guide the rational design of more potent analogs.

In conclusion, 3-(3'-(difluoromethoxy)-2'-methoxyphenyl)propionic acid (CAS No. 1261675-34-6) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for drug discovery efforts targeting inflammatory diseases and cancer. Ongoing research in this area is expected to uncover new applications and optimize its therapeutic potential.